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Compound of Interest

Compound Name: GSK1360707

Cat. No.: B1672351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK1360707 is a potent and selective triple reuptake inhibitor (TRI) that has been investigated

for the treatment of major depressive disorder.[1] Its mechanism of action involves the

simultaneous inhibition of the serotonin transporter (SERT), norepinephrine transporter (NET),

and dopamine transporter (DAT), leading to increased extracellular concentrations of these key

neurotransmitters. A critical step in the efficient and scalable synthesis of GSK1360707 is a

palladium-catalyzed Suzuki coupling reaction.[2] This application note provides detailed

protocols and data related to the Suzuki coupling step in the synthesis of this promising

therapeutic agent. The Suzuki coupling, a Nobel Prize-winning reaction, is a versatile method

for forming carbon-carbon bonds. In the context of GSK1360707 synthesis, it facilitates the

coupling of a vinyl triflate with an appropriate boronic acid derivative.

Data Presentation
The following table summarizes typical quantitative data for the Suzuki coupling reaction in the

synthesis of a key intermediate for GSK1360707. The data is compiled from established

methodologies for Suzuki couplings of vinyl triflates.
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Parameter Value Notes

Reactants

Vinyl Triflate Intermediate 1.0 eq
The electrophilic partner in the

coupling reaction.

(3,4-Dichlorophenyl)boronic

acid
1.2 - 1.5 eq

The nucleophilic partner,

providing the dichlorophenyl

moiety.

Catalyst System

Palladium Catalyst (e.g.,

Pd(PPh₃)₄)
0.02 - 0.05 eq

The choice of catalyst and

ligand is crucial for reaction

efficiency.

Ligand (e.g., PPh₃) 0.08 - 0.2 eq

Often used in conjunction with

a palladium precursor like

Pd(OAc)₂.

Base

Inorganic Base (e.g., K₂CO₃,

Cs₂CO₃)
2.0 - 3.0 eq

Essential for the

transmetalation step of the

catalytic cycle.

Solvent System

Organic Solvent (e.g., Toluene,

Dioxane)
10 - 20 mL/mmol

Anhydrous conditions are

typically preferred.

Aqueous Phase (e.g., Water) 2 - 5 mL/mmol

Often used in a biphasic

system with the organic

solvent.

Reaction Conditions

Temperature 80 - 110 °C

Heating is generally required

to drive the reaction to

completion.
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Reaction Time 4 - 24 hours
Monitored by techniques such

as TLC or LC-MS.

Yield

Isolated Yield of Coupled

Product
85 - 95%

High yields are achievable with

optimized conditions.

Experimental Protocols
This section provides a detailed methodology for the Suzuki coupling reaction to synthesize a

key intermediate of GSK1360707.

Materials:

Vinyl triflate intermediate

(3,4-Dichlorophenyl)boronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., Potassium carbonate [K₂CO₃])

Anhydrous toluene

Degassed water

Inert gas (Argon or Nitrogen)

Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Separatory funnel

Rotary evaporator

Silica gel for column chromatography
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Procedure:

Reaction Setup:

To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the

vinyl triflate intermediate (1.0 eq), (3,4-dichlorophenyl)boronic acid (1.2 eq), and

potassium carbonate (2.0 eq).

Evacuate and backfill the flask with an inert gas (e.g., argon) three times to ensure an inert

atmosphere.

Solvent and Catalyst Addition:

Add anhydrous toluene (e.g., 15 mL/mmol of vinyl triflate) to the flask via a syringe.

Add degassed water (e.g., 3 mL/mmol of vinyl triflate).

Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄,

0.03 eq).

Reaction Execution:

Heat the reaction mixture to 90 °C with vigorous stirring.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-

18 hours.

Workup:

Once the reaction is complete, cool the mixture to room temperature.

Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification:

Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

coupled product.

Mandatory Visualization
Suzuki Coupling Catalytic Cycle
The following diagram illustrates the key steps in the palladium-catalyzed Suzuki coupling

reaction.
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Caption: Catalytic cycle of the Suzuki coupling reaction.

GSK1360707 Mechanism of Action: Triple Reuptake
Inhibition
The diagram below illustrates the mechanism of action of GSK1360707 as a triple reuptake

inhibitor.
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Caption: Mechanism of GSK1360707 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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